
Technical Support Center: Phenazopyridine
Interference in Laboratory Urinalysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Phenazopyridine

Cat. No.: B135373 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in addressing

challenges arising from phenazopyridine interference in laboratory urinalysis.

Frequently Asked Questions (FAQs)
Q1: What is phenazopyridine and why does it interfere with urinalysis?

A1: Phenazopyridine is an azo dye used as a urinary tract analgesic to relieve pain, burning,

and urgency associated with urinary tract infections (UTIs).[1] Its chemical structure and its

nature as an azo dye cause it to be excreted in the urine, imparting a characteristic reddish-

orange color.[2] This intense coloration is the primary cause of interference with many

urinalysis tests that rely on colorimetric or spectrophotometric detection methods.[3][4][5]

Q2: Which specific urinalysis parameters are affected by phenazopyridine?

A2: Phenazopyridine has been documented to interfere with several common urinalysis

dipstick and automated analyzer parameters. The interference can lead to both false-positive

and false-negative results, as well as masking of true results. The affected parameters include:

Color and Clarity: The most apparent effect is the change in urine color to orange or red,

which can mask the true color and clarity of the sample.

Nitrite: Can cause false-positive results.
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Leukocyte Esterase: The intense color can make visual interpretation of the color change

difficult.

Glucose: Can produce false-negative results with glucose oxidase methods.

Protein: Has been found to cause a negative bias, leading to artificially low urine protein

results.

Ketones: The colorimetric reaction for ketone detection can be masked or altered.

Bilirubin: Can cause false-positive results. The reddish discoloration can also interfere with

the diazo reaction used in the test.

Urobilinogen: Can interfere with the Ehrlich's test, potentially leading to inaccurate results.

Blood (Hematuria): The reddish-orange color of the urine can mimic or mask the presence of

blood.

Q3: What is the mechanism of phenazopyridine interference?

A3: The primary mechanism of interference is spectrophotometric and colorimetric.

Phenazopyridine and its metabolites are colored compounds that absorb light in the visible

spectrum, which can either be misinterpreted by automated readers or mask the color changes

on reagent strips that are used to quantify analytes.

Q4: Are there any urinalysis tests not affected by phenazopyridine?

A4: While many chemical tests are affected, microscopic examination of the urine sediment is

generally considered a reliable alternative for assessing elements like white blood cells, red

blood cells, and bacteria. However, the intense color can still make visualization challenging.

Urine culture for the definitive diagnosis of a UTI is also not affected.

Troubleshooting Guides
Issue 1: Unexpected or Implausible Urinalysis Results in
a Patient Sample
Symptoms:
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Urine dipstick results are inconsistent with the patient's clinical presentation.

Automated analyzer flags results for interference.

The urine sample has a distinct orange or reddish color.

Possible Cause: The patient may be taking phenazopyridine.

Troubleshooting Steps:

Review Patient Medication History: Check the patient's recent medication record for

prescriptions or over-the-counter use of phenazopyridine (brand names include Pyridium,

Azo-Standard, etc.).

Visual Inspection of Urine: Note any unusual coloration of the urine sample. A reddish-

orange hue is a strong indicator of phenazopyridine use.

Alternative Testing: If phenazopyridine use is confirmed or suspected, consider the

following:

Microscopic Examination: Perform a microscopic analysis of the urine sediment to assess

for white blood cells, red blood cells, and bacteria.

Urine Culture: If a UTI is suspected, a urine culture will provide a definitive diagnosis.

Recommend Discontinuation (if clinically appropriate): For non-urgent tests, recommend that

the patient, in consultation with their healthcare provider, temporarily discontinue

phenazopyridine for 24-48 hours before providing a new urine sample.

Communicate with Laboratory Personnel: Inform the clinical laboratory performing the

analysis about the suspected interference so they can take appropriate measures and add a

note to the report.

Data Presentation
Table 1: Summary of Phenazopyridine Interference on Urinalysis Parameters
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Urinalysis Parameter Type of Interference Reported Effect

Color/Clarity Colorimetric
Masks true color and clarity

with a reddish-orange hue.

Nitrite Colorimetric False Positive

Leukocyte Esterase Colorimetric Difficult visual interpretation

Glucose Chemical (Glucose Oxidase) False Negative

Protein Method-dependent Negative Bias (Artificially Low)

Ketones Colorimetric Masking of color reaction

Bilirubin Colorimetric (Diazo Reaction) False Positive

Urobilinogen Colorimetric (Ehrlich's Test) Interference with color reaction

Blood (Hematuria) Colorimetric Masking or mimicking of blood

Experimental Protocols
Protocol 1: Microscopic Urinalysis for Phenazopyridine-
Adulterated Urine
This protocol outlines the procedure for performing a microscopic examination of urine

sediment when phenazopyridine interference is suspected.

Materials:

Freshly collected midstream clean-catch urine sample

Conical centrifuge tubes (15 mL)

Centrifuge

Microscope slides and coverslips

Transfer pipettes
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Microscope

Procedure:

Sample Preparation:

1. Gently mix the urine sample to ensure homogeneity.

2. Transfer 10-12 mL of the urine into a conical centrifuge tube.

Centrifugation:

1. Centrifuge the sample at approximately 400-500 x g for 5 minutes. This corresponds to

about 1500-2000 RPM on many benchtop centrifuges.

2. After centrifugation, a sediment pellet will be visible at the bottom of the tube.

Supernatant Removal:

1. Carefully decant the supernatant, leaving approximately 0.5-1.0 mL of residual urine and

the sediment pellet.

2. Be cautious not to disturb the pellet.

Resuspension:

1. Gently flick the bottom of the tube to resuspend the sediment in the remaining urine.

Slide Preparation:

1. Using a transfer pipette, place one drop of the resuspended sediment onto a clean

microscope slide.

2. Gently place a coverslip over the drop, avoiding air bubbles.

Microscopic Examination:

1. Begin by examining the slide under low power (10x objective) to get an overview of the

sediment and identify larger elements like casts.
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2. Switch to high power (40x objective) for detailed identification and quantification of cells

(RBCs, WBCs), bacteria, and crystals.

3. Due to the phenazopyridine coloration, it may be necessary to adjust the microscope's

light intensity and condenser settings to improve contrast for better visualization of cellular

elements.

Reporting:

1. Report the average number of each element found per high-power field (HPF).

2. Note the presence of phenazopyridine interference in the report.
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Caption: Troubleshooting workflow for suspected phenazopyridine interference.
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Caption: General mechanism of phenazopyridine interference with colorimetric dipstick tests.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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